N-(1-(benzo[d]thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)-2-(thiophen-2-yl)acetamide
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Overview
Description
N-(1-(benzo[d]thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)-2-(thiophen-2-yl)acetamide is a useful research compound. Its molecular formula is C17H14N4OS2 and its molecular weight is 354.45. The purity is usually 95%.
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Scientific Research Applications
Anti-inflammatory and Analgesic Activities
Compounds structurally related to the query molecule have been synthesized and evaluated for their potential anti-inflammatory and analgesic activities. For instance, derivatives of similar compounds have been assessed for their effectiveness in reducing inflammation and pain, showing significant activities in some cases. These studies suggest that compounds within this chemical family might serve as leads or candidates for developing new anti-inflammatory and analgesic drugs (Kaplancıklı et al., 2012).
Antitumor Activity
Several derivatives similar to the query compound have been explored for their antitumor activities. Research has shown that certain compounds in this family exhibit promising inhibitory effects against various cancer cell lines. This highlights the potential of such molecules to be developed into therapeutic agents targeting different types of cancer. Studies involving the synthesis and evaluation of these compounds against cancer models contribute to the understanding of their mechanism of action and therapeutic potential (Albratty et al., 2017).
Antimicrobial Activity
Research has also focused on the antimicrobial properties of compounds structurally related to "N-(1-(benzo[d]thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)-2-(thiophen-2-yl)acetamide." These studies aim to address the growing concern of antibiotic resistance by exploring new chemical entities with potential antibacterial and antifungal activities. The exploration of novel compounds could lead to the discovery of new antimicrobial agents that are effective against resistant strains of bacteria and fungi (Rezki, 2016).
Mechanism of Action
Target of Action
Similar compounds with a benzothiazole nucleus have been associated with diverse biological activities such as antifungal, antiprotozoal, antimicrobial, anticancer, anticonvulsant, antihypertensive, antidiabetic, and anti-inflammatory activities .
Mode of Action
It has been synthesized and evaluated as an antibacterial agent . The compound’s interaction with its targets likely involves binding to specific receptors or enzymes, disrupting their normal function and leading to the death of the bacterial cells .
Biochemical Pathways
Based on its antibacterial activity, it may interfere with essential bacterial processes such as cell wall synthesis, protein synthesis, or dna replication .
Pharmacokinetics
An admet calculation showed a favorable pharmacokinetic profile for synthesized compounds similar to this one .
Result of Action
The compound exhibits promising activity against Staphylococcus aureus, with minimum inhibitory concentration (MIC) values in the range of 19.7–24.2 μM . It also exhibits bactericidal activity, eliminating S. aureus strains after 24-hour exposure .
Properties
IUPAC Name |
N-[2-(1,3-benzothiazol-2-yl)-5-methylpyrazol-3-yl]-2-thiophen-2-ylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14N4OS2/c1-11-9-15(19-16(22)10-12-5-4-8-23-12)21(20-11)17-18-13-6-2-3-7-14(13)24-17/h2-9H,10H2,1H3,(H,19,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VPCUNEAMNZMTIX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C(=C1)NC(=O)CC2=CC=CS2)C3=NC4=CC=CC=C4S3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14N4OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.